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Compound of Interest

Compound Name: CaCCinh-A01

Cat. No.: B1668195

Introduction

CaCCinh-A01 is a widely used inhibitor of calcium-activated chloride channels (CaCCs),
including TMEM16A (also known as Anoctamin 1 or ANO1) [2, 4]. It is an essential tool for
researchers studying ion channel function, signal transduction, and various physiological
processes involving chloride transport. Proper preparation of a stock solution is the first critical
step for ensuring the accuracy and reproducibility of experimental results. This document
provides a detailed protocol for preparing a stock solution of CaCCinh-A01 for in vitro research
applications.

Data Presentation

A summary of the key quantitative data for CaCCinh-A01 is presented in the table below for
easy reference.
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Property Value Source
Molecular Weight 347.43 g/mol [1112]
Purity >98% (HPLC) [1][2]
Appearance Off-white to white solid [11[3]
Solubility in DMSO 30 mg/mL to 69 mg/mL [41151[6]
Solubility in Ethanol ~3.47 mg/ml. (with gentle 2]
warming)
Recommended Storage (Solid) -20°C [1112]

Recommended Storage (Stock
_ -20°C or -80°C [31[4]
Solution)

Experimental Protocol: Preparation of a 10 mM CaCCinh-A01 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CaCCinh-A01 in dimethyl
sulfoxide (DMSO).

Materials:

e CaCCinh-A01 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Pipettes and sterile pipette tips

o Vortex mixer

e Analytical balance

Equipment:

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Fume hood

Procedure:

Preparation: Before starting, ensure all equipment is clean and readily accessible. Work in a
fume hood to minimize inhalation of the compound and solvent.

Weighing CaCCinh-A01: Carefully weigh out the desired amount of CaCCinh-A01 powder
using an analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 3.47 mg of CaCCinh-A01 (Molecular Weight: 347.43 g/mol ).

Dissolution: Add the weighed CaCCinh-A01 powder to a sterile microcentrifuge tube. Add
the appropriate volume of DMSO to the tube. For a 10 mM solution with 3.47 mg of the
compound, add 1 mL of DMSO.

Mixing: Close the tube tightly and vortex the solution until the CaCCinh-A01 is completely
dissolved. The solution should be clear and pale yellow[1]. Gentle warming may be applied
to aid dissolution if necessary|[2].

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes[3][4]. Store the aliquots at -20°C
or -80°C. When stored at -20°C, the solution is stable for at least one year[3]. For longer-
term storage, -80°C is recommended|[3][4].

Safety Precautions:

Always handle CaCCinh-A01 and DMSO in a well-ventilated area, preferably a fume hood.

Wear appropriate personal protective equipment, including a lab coat, gloves, and safety
glasses.

Refer to the Safety Data Sheet (SDS) for detailed safety information before handling the
compound and solvent.

Mandatory Visualization
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Caption: Workflow for preparing a CaCCinh-A01 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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